Cas no 1806903-77-4 (6-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 6-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1806903-77-4
• MF: C₈H₃ClF₅NO
• MW: 259.56053853035
• CID: 4871251
• Update Time: 2025-06-14

6-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H3ClF5NO/c9-4-1-3(2-16)5(7(10)11)6(15-4)8(12,13)14/h1-2,7H
• InChI Key： OTDQHXCZRZRTHD-UHFFFAOYSA-N
• SMILES： ClC1=CC(C=O)=C(C(F)F)C(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.8
• Topological Polar Surface Area: 30

Additional information on 6-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde

Recent Advances in the Study of 6-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS: 1806903-77-4)

6-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS: 1806903-77-4) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound, characterized by its trifluoromethyl and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have explored its utility in various synthetic pathways and its role in modulating biological targets.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic routes and reactivity of 6-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde. The researchers highlighted its efficacy as a building block for the construction of heterocyclic compounds with potential antimicrobial and anticancer activities. The study demonstrated that the aldehyde functionality of this compound allows for facile condensation reactions with various nucleophiles, enabling the rapid generation of diverse molecular scaffolds. Density functional theory (DFT) calculations were employed to elucidate the electronic effects of the fluorine substituents on the reactivity of the aldehyde group.

In another groundbreaking study, a team from the University of Cambridge explored the application of 6-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde in the design of novel kinase inhibitors. The compound's ability to act as a key intermediate in the synthesis of pyridine-based inhibitors was demonstrated, with particular emphasis on its role in enhancing binding affinity to ATP-binding pockets. The study reported a series of derivatives exhibiting potent inhibitory activity against clinically relevant kinases, with IC50 values in the nanomolar range. These findings underscore the compound's potential in targeted cancer therapies.

Further research has also delved into the agrochemical applications of 6-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde. A 2024 study published in Pest Management Science revealed its utility as a precursor for the synthesis of next-generation herbicides. The fluorinated pyridine core was shown to confer enhanced herbicidal activity and environmental stability, making it a promising candidate for crop protection. Field trials demonstrated significant efficacy against resistant weed species, with minimal impact on non-target organisms.

The safety and pharmacokinetic profile of 6-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde have also been investigated. Recent toxicological studies indicated favorable metabolic stability and low cytotoxicity in mammalian cell lines, supporting its suitability for further pharmaceutical development. However, researchers noted the need for additional in vivo studies to fully assess its safety profile.

In conclusion, 6-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS: 1806903-77-4) represents a highly versatile and valuable compound in both pharmaceutical and agrochemical research. Its unique structural features and reactivity continue to inspire innovative applications, from drug discovery to sustainable agriculture. Future research directions may focus on expanding its synthetic utility and exploring novel biological targets.